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Compound of Interest

Compound Name:

1,4-Bis(3,4-

dicarboxyphenoxy)benzene

dianhydride

Cat. No.: B099464 Get Quote

Veröffentlichungsleitfaden für Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung

Polyimide (PI) sind eine Klasse von Hochleistungspolymeren, die für ihre außergewöhnliche

thermische Stabilität, mechanische Festigkeit und hervorragenden elektrischen

Isoliereigenschaften bekannt sind.[1][2][3] Diese Eigenschaften machen sie zu unverzichtbaren

Materialien in der Mikroelektronik, Luft- und Raumfahrt und anderen technologisch

fortschrittlichen Bereichen.[4][5] Die dielektrischen Eigenschaften von Polyimiden,

insbesondere ihre Dielektrizitätskonstante und ihr dielektrischer Verlustfaktor, werden

maßgeblich durch die molekulare Struktur der Monomere bestimmt, aus denen sie synthetisiert

werden.[6] Dieser Leitfaden bietet einen objektiven Vergleich der dielektrischen Eigenschaften

von Polyimiden, die aus verschiedenen aromatischen Dianhydriden abgeleitet sind, und stützt

sich dabei auf experimentelle Daten aus der wissenschaftlichen Literatur.

Die Wahl des Dianhydrids hat einen signifikanten Einfluss auf die dielektrischen Eigenschaften

des resultierenden Polyimids. Dies ist auf Unterschiede in der Polarität, dem freien Volumen

und der Kettenpackungsdichte zurückzuführen, die durch die verschiedenen chemischen

Strukturen der Dianhydride entstehen. Im Allgemeinen führen Dianhydride mit flexiblen

Brückengruppen, wie Etherbindungen, oder voluminösen Seitengruppen, wie Fluorgruppen, zu

Polyimiden mit niedrigeren Dielektrizitätskonstanten.[7][8]
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Quantitative Daten zu dielektrischen Eigenschaften
Die folgende Tabelle fasst die dielektrischen Eigenschaften von Polyimiden zusammen, die aus

verschiedenen Dianhydriden in Kombination mit verschiedenen Diaminen synthetisiert wurden.

Die Daten wurden aus mehreren wissenschaftlichen Publikationen zusammengetragen, um

einen vergleichenden Überblick zu ermöglichen.
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Dianhydri
d

Diamin
Dielektrizi
tätskonst
ante (Dk)

Frequenz

Dielektris
cher
Verlust
(Df)

Frequenz Quelle(n)

Pyromellits

äuredianhy

drid

(PMDA)

4,4'-

Oxydianilin

(ODA)

3.1 - 3.5 - - - [9]

Pyromellits

äuredianhy

drid

(PMDA)

Kurzkettige

aliphatisch

e Diamine

3.96 - 6.57 - Niedrig - [10]

3,3',4,4'-

Biphenyltet

racarbonsä

uredianhyd

rid (BPDA)

ODA < PMDA-PI - < PMDA-PI - [7]

3,3',4,4'-

Biphenyltet

racarbonsä

uredianhyd

rid (BPDA)

BAOFL 5.7 1 MHz - - [11]

3,3',4,4'-

Benzophen

ontetracarb

onsäuredia

nhydrid

(BTDA)

ODA

< PMDA-

PI, >

BPDA-PI

-

< PMDA-

PI, >

BPDA-PI

- [7]

4,4'-(4,4'-

Isopropylid

endipheno

xy)diphthal

säureanhy

HFBODA - - 2.30 x 10⁻³ 10 GHz [8]
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drid

(BPADA)

4,4'-

(Hexafluori

sopropylide

n)diphthals

äureanhydr

id (6FDA)

HFBODA 2.63 10 GHz 3.72 x 10⁻³ 10 GHz [8]

Hinweis: Die dielektrischen Eigenschaften können je nach den spezifischen

Synthesebedingungen, der Filmdicke und den Messparametern variieren.

Experimentelle Protokolle
Synthese von Polyimiden (Zweistufige Methode)
Die gängigste Methode zur Synthese von Polyimiden ist ein zweistufiges Verfahren, das die

Bildung einer Poly(amidsäure)-Vorstufe und deren anschließende Imidisierung umfasst.[9][12]

Herstellung der Poly(amidsäure)-Lösung:

In einem trockenen, mit Stickstoff gespülten Dreihalskolben wird das Diamin in einem

aprotischen polaren Lösungsmittel wie N,N-Dimethylacetamid (DMAc) oder N-Methyl-2-

pyrrolidon (NMP) gelöst.[9]

Unter Rühren und Kühlen im Eisbad wird eine äquimolare Menge des Dianhydrids

portionsweise zugegeben.[11]

Die Reaktion wird bei Raumtemperatur für mehrere Stunden unter Stickstoffatmosphäre

fortgesetzt, bis eine viskose Poly(amidsäure)-Lösung entsteht.[1]

Herstellung des Polyimid-Films und thermische Imidisierung:

Die Poly(amidsäure)-Lösung wird auf ein sauberes Substrat (z. B. eine Glasplatte)

gegossen, um einen Film gleichmäßiger Dicke zu erzeugen.[2]
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Der Film wird in einem Vakuumofen einem stufenweisen Heizprogramm unterworfen, um

das Lösungsmittel zu entfernen und die Imidisierung durchzuführen. Ein typisches

Heizprofil ist: 100 °C für 1 Stunde, 200 °C für 1 Stunde und 300 °C für 1 Stunde.[13]

Nach dem Abkühlen auf Raumtemperatur wird der Polyimid-Film vorsichtig vom Substrat

abgelöst.

Messung der dielektrischen Eigenschaften
Die Messung der dielektrischen Konstante und des dielektrischen Verlusts von Polyimid-Filmen

erfolgt typischerweise gemäß der Norm ASTM D150.[4][14]

Probenvorbereitung:

Auf beiden Seiten des Polyimid-Films werden runde Metallelektroden (typischerweise

Gold oder Aluminium) durch Sputtern oder Aufdampfen aufgebracht.[3] Der Durchmesser

der Elektroden ist für die Berechnung der Kapazität entscheidend.

Messaufbau:

Die vorbereitete Probe wird zwischen zwei Elektroden eines Präzisions-LCR-Meters oder

eines Impedanzanalysators platziert.[3][15]

Messdurchführung:

Die Kapazität (C) und der dielektrische Verlust (tan δ) der Probe werden über einen

bestimmten Frequenzbereich (z. B. 1 kHz bis 1 MHz oder im GHz-Bereich) gemessen.[3]

[16]

Die Dielektrizitätskonstante (εr oder Dk) wird aus der gemessenen Kapazität, der

Filmdicke (d) und der Elektrodenfläche (A) unter Verwendung der folgenden Formel

berechnet: εr = (C * d) / (ε₀ * A) wobei ε₀ die Permittivität des freien Raums ist (8,854 x

10⁻¹² F/m).[3]
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Logischer Arbeitsablauf für den Vergleich von Polyimiden
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Abbildung 1: Logischer Arbeitsablauf für den Vergleich von Polyimiden.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b099464?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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